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Compound of Interest

Compound Name: Lauryl Lactate

Cat. No.: B030782

An in-depth examination of the physical, chemical, and functional characteristics of lauryl
lactate, a versatile excipient in pharmaceutical and cosmetic formulations.

Introduction

Lauryl lactate, the ester of lauryl alcohol and lactic acid, is a multifunctional ingredient widely
utilized in the pharmaceutical, cosmetic, and personal care industries.[1][2] Its appeal stems
from its favorable safety profile, emollient properties, and its role as a surfactant and
penetration enhancer.[3][4] This technical guide provides a detailed overview of the core
physical and chemical characteristics of lauryl lactate, methodologies for their determination,
and its functional applications, particularly in the context of drug delivery.

Chemical Identity

o |[UPAC Name: Dodecyl 2-hydroxypropanoate[5][6]
e CAS Number: 6283-92-7[1]
e Molecular Formula: C15H3003[5][6]

e Synonyms: Dodecyl lactate, Lactic acid dodecyl ester, Ceraphyl 31, Cyclochem LVL[5]

Physical and Chemical Characteristics
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Lauryl lactate is typically a clear, colorless to pale yellow liquid with a faint, characteristic

buttery or fatty odor.[1][5] The quantitative physical and chemical properties of lauryl lactate

are summarized in the tables below.

Table 1: Physical Properties of Lauryl Lactate

Property Value Reference(s)

Molecular Weight 258.40 g/mol [5]
Clear, colorless to pale yellow

Appearance o [1]
liquid

Odor Faint, fatty, butter-like [1]

Melting Point 22-28 °C [7]

- _ 303.00 to 304.00 °C @ 760.00

Boiling Point [81[°]
mm Hg

Density 0.9-1.03 g/cm3 [1][6]

, 1.44170to 1.44560 @ 25.00
Refractive Index [9][10]

°C

Flash Point

132.78 10 133.1 °C

[1](8]

Vapor Pressure

0.000080 mmHg @ 25.00 °C

(estimated)

[8]1°]

Table 2: Chemical Properties and Solubility of Lauryl

Lactate
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Property Value/Description Reference(s)
Solubility in Water Practically insoluble [1][5]
Solubility in Organic Solvents Soluble in ethanol [5]
Stable under normal
Stability conditions. Hydrolyzes under [10][11]
strong acid or alkali conditions.
Acid Value < 5.00 max. KOH/g [819]

Saponification Value

210.00 to 225.00

[8](9]

Experimental Protocols

The following sections detail generalized methodologies for determining the key physical and

chemical properties of lauryl lactate, based on standard OECD guidelines and common
laboratory practices.[1][5][6][7][8]

Determination of Melting Point

The melting point of lauryl lactate, which can be a solid at or near room temperature, can be

determined using the capillary method.

» Apparatus: Melting point apparatus (e.g., DigiMelt), capillary tubes, thermometer.

e Procedure:

[¢]

[e]

o

o

liquefaction of the solid is recorded as the melting range.

Determination of Boiling Point

A small, dried sample of lauryl lactate is introduced into a capillary tube and compacted.
The capillary tube is placed in the heating block of the melting point apparatus.
The sample is heated at a controlled rate (e.g., 2 °C/min).

The temperature range from the appearance of the first liquid drop to the complete
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The boiling point can be determined by distillation or using a Thiele tube.

o Apparatus: Distillation apparatus (distilling flask, condenser, receiving flask, thermometer) or
Thiele tube, heating mantle or oil bath.

e Procedure (Distillation Method):
o A sample of lauryl lactate (at least 5 mL) is placed in a distilling flask with boiling chips.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned
correctly to measure the vapor temperature.

o The sample is heated, and the temperature is recorded when the liquid is actively boiling
and condensing, and the temperature reading on the thermometer stabilizes.

o The barometric pressure should be recorded and a correction applied if necessary.[12]

Determination of Solubility

A gualitative and semi-quantitative assessment of solubility can be performed as follows.
e Apparatus: Test tubes, vortex mixer, analytical balance.

e Procedure:

[¢]

A known mass (e.g., 25 mg) or volume (e.g., 0.05 mL) of lauryl lactate is placed in a test
tube.

[¢]

A specific volume (e.g., 0.75 mL) of the solvent (e.g., water, ethanol) is added in small
portions.

[¢]

After each addition, the test tube is vigorously agitated (e.g., using a vortex mixer).

[¢]

The solubility is observed and can be classified as soluble, partially soluble, or insoluble
based on the visual clarity of the resulting mixture.

Synthesis and Purification
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Lauryl lactate is commercially produced through the esterification of lauryl alcohol and lactic
acid.[1] This can be achieved through Fischer esterification using an acid catalyst or through an
enzyme-catalyzed reaction.

Fischer Esterification

o Reactants: Lauryl alcohol, lactic acid.

o Catalyst: A strong acid, such as sulfuric acid or p-toluenesulfonic acid.

e Procedure:
o Lauryl alcohol and a slight excess of lactic acid are combined in a round-bottom flask.
o A catalytic amount of a strong acid is added.

o The mixture is heated under reflux, often with a Dean-Stark apparatus to remove the water
formed during the reaction and drive the equilibrium towards the product.

o Upon completion, the reaction mixture is cooled and neutralized (e.g., with a sodium
bicarbonate solution).

o The organic layer containing lauryl lactate is separated, washed, and dried.

o The crude product is then purified, typically by vacuum distillation.

Enzyme-Catalyzed Esterification

e Reactants: Lauryl alcohol, lactic acid.
o Catalyst: Immobilized lipase.
e Procedure:

o Lauryl alcohol and lactic acid are mixed, often in a solvent-free system or with a non-polar
solvent.

o Immobilized lipase is added to the mixture.
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[e]

The reaction is incubated at a controlled temperature (e.g., 40-60 °C) with agitation.

(¢]

The reaction progress is monitored by measuring the decrease in acid value.

[¢]

Once the reaction reaches equilibrium, the enzyme is removed by filtration.

[¢]

The product is then purified, for instance, by vacuum distillation.

Mandatory Visualizations

Experimental Workflow for Lauryl Lactate Synthesis and
Purification

Acid or Enzyme
Catalyst

Crude Product Neutralization & Eodl Pure Lauryl
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Figure 1: General workflow for the synthesis and purification of lauryl lactate.

Click to download full resolution via product page

Figure 1: General workflow for the synthesis and purification of lauryl lactate.

Logical Relationship of Lauryl Lactate as a Skin
Penetration Enhancer
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Application
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Figure 2: Mechanism of action of lauryl lactate as a skin penetration enhancer.

Click to download full resolution via product page

Figure 2: Mechanism of action of lauryl lactate as a skin penetration enhancer.

Applications in Drug Development

Lauryl lactate serves several key functions in pharmaceutical formulations, particularly in
topical and transdermal drug delivery systems.

o Emollient: It imparts a smooth and soft feel to the skin, improving the sensory characteristics
of topical products.[1][2]
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o Surfactant and Emulsifier: Its amphiphilic nature allows it to act as a surfactant and co-
emulsifier, stabilizing oil-in-water emulsions.[1]

e Solubilizer: It can enhance the solubility of poorly water-soluble active pharmaceutical
ingredients (APIs) in a formulation.[3][4]

» Penetration Enhancer: Lauryl lactate can reversibly disrupt the highly ordered structure of
the stratum corneum lipids, thereby increasing the permeability of the skin to APIs.[3][13]
This makes it a valuable excipient for enhancing the efficacy of transdermal drug delivery
systems.

Safety and Toxicology

Lauryl lactate is generally recognized as safe (GRAS) for use in cosmetic and personal care
products at specified concentrations.[5] It is considered to have low acute oral toxicity.[14]
While it is non-irritating to the skin for most individuals, as with any topical ingredient, there is a
potential for mild eye irritation or skin sensitization in susceptible individuals.[14][15] Due to its
alpha-hydroxy acid (AHA) component, formulations containing lauryl lactate may increase sun
sensitivity, and the use of sunscreen is often recommended.[1]

Conclusion

Lauryl lactate is a well-characterized excipient with a range of beneficial properties for
pharmaceutical and cosmetic formulations. Its emollient, surfactant, and penetration-enhancing
effects, combined with a favorable safety profile, make it a valuable tool for researchers,
scientists, and drug development professionals in the design and optimization of topical and
transdermal delivery systems. A thorough understanding of its physical and chemical
characteristics is essential for its effective application in product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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